3-(3-Methoxy-phenyl)-3-oxo-propionic acid

• Molecular Formula: C10H10O4
• Molecular Weight: 194.18 g/mol
• IUPAC Name: 3-(3-methoxyphenyl)-3-oxopropanoic acid
• InChI: InChI=1S/C10H10O4/c1-14-8-4-2-3-7(5-8)9(11)6-10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key: JOQVOMFQLAREKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)CC(=O)O

Description

3-(3-Methoxy-phenyl)-3-oxo-propionic acid is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 3-(3-methoxy-phenyl)-3-oxo-propionic acid was prepared from 3-methoxybenzoyl chloride (10.3 g, 60.4 mmol) and bis(trimethylsilyl)malonate (16.2 mL, 63.4 mmol) with Et3N (17.7 mL, 127 mmol) and LiBr (5.77 g, 66.4 mmol) in CH3CN at 0° C. according to general procedure H (method c1). The crude material (6.38 g) was transformed into the title compound by stirring in isopropenyl acetate and conc. H2SO4 according to general procedure J (method a). Obtained as a yellow oil (640 mg).